Cas no 40389-38-6 (Acetyl chloride, 2,2',2''-nitrilotris-)

• Product Name: Acetyl chloride, 2,2',2''-nitrilotris-
• CAS No: 40389-38-6
• MF: C₆H₆Cl₃NO₃
• MW: 246.475739002228
• CID: 3970241
• PubChem ID: 12145633
• Update Time: 2025-04-22

Acetyl chloride, 2,2',2''-nitrilotris- Chemical and Physical Properties

Names and Identifiers

• Acetyl chloride, 2,2',2''-nitrilotris-
• Acetyl chloride, 2,2',2''-nitrilotris- (9CI)
• SCHEMBL9357378
• 40389-38-6
• 2,2',2''-Nitrilotriacetyl chloride

• Inchi： 1S/C6H6Cl3NO3/c7-4(11)1-10(2-5(8)12)3-6(9)13/h1-3H2
• InChI Key： UVTKVPSIJHBFDM-UHFFFAOYSA-N
• SMILES： N(CC(Cl)=O)(CC(Cl)=O)CC(Cl)=O

Computed Properties

• Exact Mass: 244.941326Da
• Monoisotopic Mass: 244.941326Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.5Ų